Cas no 1443312-00-2 (2-3-fluoro-4-(trifluoromethoxy)phenyl-2-oxoacetic acid)

• Product Name: 2-3-fluoro-4-(trifluoromethoxy)phenyl-2-oxoacetic acid
• CAS No: 1443312-00-2
• MF: C₉H₄F₄O₄
• MW: 252.119277000427
• MDL: MFCD23143084
• CID: 5209346
• PubChem ID: 91657124
• Update Time: 2026-03-06

2-3-fluoro-4-(trifluoromethoxy)phenyl-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• (3-Fluoro-4-trifluoromethoxy-phenyl)-oxo-acetic acid
• 2-3-fluoro-4-(trifluoromethoxy)phenyl-2-oxoacetic acid

• MDL： MFCD23143084
• Inchi： 1S/C9H4F4O4/c10-5-3-4(7(14)8(15)16)1-2-6(5)17-9(11,12)13/h1-3H,(H,15,16)
• InChI Key： MHWSWPCGARSJBU-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C1=CC=C(OC(F)(F)F)C(F)=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4

Additional information on 2-3-fluoro-4-(trifluoromethoxy)phenyl-2-oxoacetic acid

Professional Introduction to 2-3-fluoro-4-(trifluoromethoxy)phenyl-2-oxoacetic Acid (CAS No. 1443312-00-2)

2-3-fluoro-4-(trifluoromethoxy)phenyl-2-oxoacetic acid, identified by its Chemical Abstracts Service (CAS) number 1443312-00-2, is a fluorinated aromatic carboxylic acid derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of both fluorine and methoxy substituents on a phenyl ring, which are known to modulate the pharmacokinetic and pharmacodynamic properties of drug candidates. The structural features of this compound make it a promising scaffold for the development of novel therapeutic agents, particularly in the areas of oncology, anti-inflammatory, and metabolic disease treatments.

The fluorine atoms in 2-3-fluoro-4-(trifluoromethoxy)phenyl-2-oxoacetic acid play a crucial role in enhancing the metabolic stability and lipophilicity of bioactive molecules. Fluorine substitution is a well-documented strategy in drug design, where it can influence binding affinity, solubility, and overall bioavailability. In particular, the 3-position fluoro group in this compound may contribute to its ability to interact with biological targets in a manner that improves drug efficacy. Furthermore, the trifluoromethoxy group at the 4-position introduces additional electronic and steric effects that can fine-tune the molecular interactions with enzymes and receptors.

The phenyl core of 2-3-fluoro-4-(trifluoromethoxy)phenyl-2-oxoacetic acid is a common motif in medicinal chemistry due to its versatility in forming hydrogen bonds and hydrophobic interactions with biological macromolecules. The presence of both fluoro and methoxy substituents on the same aromatic ring creates a unique set of electronic properties that can be exploited for rational drug design. This compound’s structure resembles several known pharmacophores found in approved drugs, suggesting its potential as a lead compound or intermediate in synthetic pathways for new therapeutics.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies indicate that 2-3-fluoro-4-(trifluoromethoxy)phenyl-2-oxoacetic acid may exhibit inhibitory activity against various enzymes implicated in disease pathways. For instance, its structural analogs have been reported to target cyclooxygenase (COX) enzymes, which are key mediators of inflammation. The carboxylic acid moiety at the 2-position provides an acidic proton that can participate in hydrogen bonding, further enhancing binding interactions with biological targets.

The synthesis of 2-3-fluoro-4-(trifluoromethoxy)phenyl-2-oxoacetic acid involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Fluorinated aromatic compounds are often challenging to synthesize due to their sensitivity to hydrolysis and oxidation. However, modern synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, have made it feasible to construct complex fluorinated structures with greater efficiency. The development of novel synthetic routes for this compound could open doors for its large-scale production and further exploration in drug discovery programs.

In vitro studies have begun to elucidate the biological activity of derivatives related to CAS No. 1443312-00-2. Preliminary data suggest that certain analogs exhibit potent inhibitory effects on kinases involved in cancer signaling pathways. The combination of fluoro and methoxy substituents appears to enhance selectivity by modulating interactions with specific amino acid residues in enzyme active sites. These findings align with broader trends in oncology research, where fluorinated compounds are increasingly recognized for their ability to disrupt aberrant signaling networks.

The potential therapeutic applications of 2-3-fluoro-4-(trifluoromethoxy)phenyl-2-oxoacetic acid extend beyond oncology. Its structural framework may be modified to develop treatments for neurological disorders, where modulation of neurotransmitter levels or receptor activity is desired. Additionally, the compound’s ability to cross the blood-brain barrier could make it a candidate for central nervous system (CNS) drug development. Research into its pharmacokinetic profile will be essential to determine whether it meets the criteria for clinical translation.

As computational methods continue to evolve, virtual screening approaches are being employed to identify new derivatives of CAS No. 1443312-00-2 with improved pharmacological properties. Machine learning algorithms can predict binding affinities and toxicity profiles based on molecular descriptors derived from quantum mechanical calculations or experimental data sets. Such tools are accelerating the discovery process by enabling high-throughput virtual screening before experimental validation becomes necessary.

The role of fluorine chemistry in modern drug development cannot be overstated. Compounds like 2-3-fluoro-4-(trifluoromethoxy)phenyl-2 oxoacetic acid exemplify how strategic incorporation of halogen atoms can lead to breakthroughs in therapeutic innovation. Future research should focus on optimizing synthetic routes while exploring novel derivatives through structure-based design or fragment-based drug discovery strategies.

In conclusion,CAS No 14433120002 () represents an intriguing chemical entity with significant potential as a pharmacological scaffold or intermediate for next-generation therapeutics across multiple disease areas including cancer, inflammation,and metabolic disorders . Its unique structural features combined with recent advances computational biology promise further discoveries contributions field medicinal chemistry . Continued exploration synthesis biological evaluation will undoubtedly expand understanding applications this fascinating compound .